Cas no 1327132-71-7 (4-(4-ethoxy-3-methoxyphenyl)butan-2-amine)

• Product Name: 4-(4-ethoxy-3-methoxyphenyl)butan-2-amine
• CAS No: 1327132-71-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6234132
• PubChem ID: 65918565
• Update Time: 2025-06-15

4-(4-ethoxy-3-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-3-methoxyphenyl)butan-2-amine
• AKOS015260227
• EN300-1851301
• 1327132-71-7

• Inchi： 1S/C13H21NO2/c1-4-16-12-8-7-11(6-5-10(2)14)9-13(12)15-3/h7-10H,4-6,14H2,1-3H3
• InChI Key： ZEXNKKLAYFJSNX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCC(C)N

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(4-ethoxy-3-methoxyphenyl)butan-2-amine

Introduction to 4-(4-Ethoxy-3-Methoxyphenyl)butan-2-amine (CAS No. 1327132-71-7)

4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine, with the CAS number 1327132-71-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy and methoxy substituent on the phenyl ring, and an amino group on the butyl chain. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine can be represented as C₁₃H₂₁NO₂. The presence of the ethoxy and methoxy groups imparts significant electronic and steric effects, which can influence its interactions with biological targets. The amino group, on the other hand, provides a functional site for further chemical modifications, making this compound a valuable starting point for drug discovery and development.

In recent years, 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions. This makes it a promising candidate for the treatment of mood disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological profile of 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine. The researchers found that this compound exhibited selective binding to serotonin receptors (5-HT_1A) with high affinity. This selective binding property suggests that it could be developed into a more targeted therapeutic agent with fewer side effects compared to existing treatments.

Beyond its potential as a neuromodulator, 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine has also shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key driver in many chronic diseases, including cardiovascular disease, arthritis, and neurodegenerative disorders. A study conducted by researchers at the University of California found that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and potentially slowing disease progression.

The safety profile of 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine is another important aspect that has been investigated. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In addition to its therapeutic applications, 4-(4-Ethoxy-3-methoxyphenyl)butan-2-amine has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it a valuable reagent for studying receptor-ligand interactions and signaling pathways. Researchers at several leading institutions have used this compound to gain insights into the mechanisms underlying various physiological processes.

The synthesis of 4-(4-Eth oxy -3-meth oxy phen yl)bu tan -2-a mine involves several well-established organic reactions. One common synthetic route involves the condensation of 4-bromoacetophenone with ethyl acetoacetate to form an intermediate ketone, followed by reduction to the corresponding alcohol. The alcohol is then converted to an amine using standard reductive amination techniques. This synthetic pathway allows for efficient production of the compound on both laboratory and industrial scales.

In conclusion, 4-(4-Eth oxy -3-meth oxy phen yl)bu tan -2-a mine (CAS No. 1327132-71-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern science.